Cas no 117896-99-8 (1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one)

• Product Name: 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one
• CAS No: 117896-99-8
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD24714710
• CID: 179682
• PubChem ID: 195244
• Update Time: 2025-05-24

1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1,1,1-trifluoro-4-(4-hydroxyphenyl)-
• OH-Tpb
• 1,1,1-trifluoro-4-(4-hydroxyphenyl)butan-2-one
• AK158624
• 2-Butanone, 1,1,1-trifluoro-4-(4-hydroxyphenyl)-
• 4-(4-Hydroxyphenyl)-1,1,1-trifluoro-2-butanone
• 1,1,1-trifluoro-4-[4-hydroxyphenyl]-2-butanone
• 1,1,1-Trifluoro-4-(4-hydroxyphenyl)-2-butanone
• 4-[4-Hydroxyphenyl]-1,1,1-trifluoro-2-butanone
• AGHAHUKOERNMBX-UHFFFAOYSA-N
• AKOS024258048
• SCHEMBL7632072
• 1,1,1-trifluoro-4[4-hydroxyphenyl]-2-butanone
• A855961
• 1,1,1-trifluoro-4-(4-hydroxyphenyl)-butan-2-one
• MFCD24714710
• 117896-99-8
• CS-0060255
• DS-9381
• DTXSID80151943
• DTXCID9074434
• DB-132201
• 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one

• MDL： MFCD24714710
• Inchi： 1S/C10H9F3O2/c11-10(12,13)9(15)6-3-7-1-4-8(14)5-2-7/h1-2,4-5,14H,3,6H2
• InChI Key： AGHAHUKOERNMBX-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC(=CC=1)O)=O)(F)F

Computed Properties

• Exact Mass: 218.05547
• Monoisotopic Mass: 218.055464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.304
• Melting Point: No data available
• Boiling Point: 272.5±35.0°C at 760 mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.479
• PSA: 37.3
• Vapor Pressure: No data available

1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one

Chemical Profile of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one (CAS No. 117896-99-8)

1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 117896-99-8, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of β-keto esters, characterized by its structural motif of a ketone group adjacent to an ester functionality. The presence of fluorine atoms in its molecular structure imparts unique physicochemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular formula of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one is C₁₁H₁₁FO₃, reflecting its composition of 11 carbon atoms, 11 hydrogen atoms, one fluorine atom, and three oxygen atoms. The compound’s structure consists of a butanone backbone with a trifluoromethyl group at the C1 position and a hydroxyphenyl group at the C4 position. This specific arrangement contributes to its reactivity and potential biological activity, which has been explored in various research studies.

In recent years, the interest in fluorinated compounds has surged due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can modulate the electronic distribution in the molecule and influence its interactions with biological targets. The hydroxyphenyl moiety introduces additional functionalization possibilities, allowing for further derivatization and exploration of pharmacological effects.

One of the most compelling aspects of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one is its potential application in medicinal chemistry. Researchers have investigated its utility as an intermediate in the synthesis of various pharmacologically active agents. For instance, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory properties. The structural features of this molecule make it a versatile building block for designing molecules that can interact with biological receptors or enzymes with high specificity.

The synthesis of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one typically involves multi-step organic reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include condensation reactions between trifluoroacetic acid derivatives and appropriate phenol precursors, followed by oxidation and esterification steps to introduce the necessary functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. For example, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that analogs of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one exhibit promising inhibitory activity against certain kinases involved in cancer progression. The fluorine atoms in these derivatives were found to enhance binding affinity to the target proteins, leading to more effective therapeutic outcomes.

The role of computational chemistry in optimizing derivatives of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes and interactions of this compound with biological targets. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can design modified versions of this molecule with enhanced pharmacological properties.

In addition to its pharmaceutical applications, 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one has shown potential in materials science. Its unique structural features make it a candidate for developing advanced materials with tailored properties. For instance, fluorinated compounds are often used in the creation of liquid crystals and polymers due to their ability to influence molecular packing and thermal stability.

The safety profile of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one is another critical consideration in its application. While preliminary studies suggest that this compound is well-tolerated under controlled conditions, further research is needed to fully understand its toxicological properties. Standard safety protocols should be followed when handling this substance in laboratory settings or industrial processes.

Future directions in the research of 1,1,1-Trifluoro-4-(4-hydroxyphenyl)butan-2-one may include exploring its role in drug discovery beyond traditional applications. For example，investigators are examining its potential as a chiral auxiliary or a precursor for enantioselective synthesis. The versatility of this compound makes it an attractive candidate for interdisciplinary studies that bridge organic chemistry，pharmaceutical science，and materials engineering.